Cas no 1270546-06-9 (1270546-06-9)
1270546-06-9 Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-AMINOPROPYL)BENZONITRILE
- Benzonitrile, 3-(1-aminopropyl)-
- SCHEMBL6420556
- 1270546-06-9
- EN300-695572
- AKOS006343624
- G72463
-
- MDL: MFCD32632442
- Inchi: 1S/C10H12N2/c1-2-10(12)9-5-3-4-8(6-9)7-11/h3-6,10H,2,12H2,1H3
- InChI Key: ZZYQHXDJIYSGKO-UHFFFAOYSA-N
- SMILES: NC(C1C=CC=C(C#N)C=1)CC
Computed Properties
- Exact Mass: 160.100048391g/mol
- Monoisotopic Mass: 160.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.8Ų
1270546-06-9 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D576576-500mg |
3-(1-AMINOPROPYL)BENZONITRILE HCl salt |
1270546-06-9 | 97% | 500mg |
$585 | 2024-05-24 | |
| eNovation Chemicals LLC | D576576-1g |
3-(1-AMINOPROPYL)BENZONITRILE HCl salt |
1270546-06-9 | 97% | 1g |
$895 | 2024-05-24 | |
| Enamine | EN300-695572-0.05g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 0.05g |
$792.0 | 2023-05-29 | ||
| Enamine | EN300-695572-0.1g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 0.1g |
$829.0 | 2023-05-29 | ||
| Enamine | EN300-695572-0.25g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 0.25g |
$867.0 | 2023-05-29 | ||
| Enamine | EN300-695572-0.5g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 0.5g |
$905.0 | 2023-05-29 | ||
| Enamine | EN300-695572-1.0g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 1g |
$943.0 | 2023-05-29 | ||
| Enamine | EN300-695572-2.5g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 2.5g |
$1848.0 | 2023-05-29 | ||
| Enamine | EN300-695572-5.0g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 5g |
$2732.0 | 2023-05-29 | ||
| Enamine | EN300-695572-10.0g |
3-(1-aminopropyl)benzonitrile |
1270546-06-9 | 10g |
$4052.0 | 2023-05-29 |
1270546-06-9 Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1270546-06-9
Research Brief on 1270546-06-9: Advances in Chemical Biology and Pharmaceutical Applications
The compound 1270546-06-9 has recently emerged as a focal point in chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on 1270546-06-9, highlighting its molecular properties, mechanisms of action, and preclinical or clinical progress where applicable. The compound, often referred to by its product name 1270546-06-9, has been investigated for its role in modulating specific biological pathways, making it a candidate for drug development in areas such as oncology, immunology, and metabolic disorders.
Recent studies have elucidated the structural and functional characteristics of 1270546-06-9, revealing its binding affinity to key protein targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1270546-06-9 acts as a selective inhibitor of a kinase implicated in inflammatory responses. The study employed X-ray crystallography and molecular dynamics simulations to characterize the compound's interaction with the target, providing a foundation for further optimization.
In addition to its inhibitory properties, 1270546-06-9 has shown promise in combination therapies. A preclinical trial reported in Cancer Research highlighted its synergistic effects with existing chemotherapeutic agents, enhancing tumor regression in murine models. The study underscored the compound's potential to reduce drug resistance, a significant challenge in oncology. However, further validation in human trials is necessary to confirm these findings.
The pharmacokinetic profile of 1270546-06-9 has also been a subject of investigation. Research published in Drug Metabolism and Disposition detailed its metabolic stability and bioavailability, noting that structural modifications could improve its half-life and tissue distribution. Such insights are critical for advancing 1270546-06-9 into clinical development stages.
Despite these advancements, challenges remain. For example, off-target effects and toxicity profiles of 1270546-06-9 require thorough evaluation. A 2024 review in Expert Opinion on Drug Safety emphasized the need for comprehensive toxicology studies to ensure its suitability for human use. Regulatory considerations, including compliance with FDA or EMA guidelines, will also play a pivotal role in its development trajectory.
In conclusion, 1270546-06-9 represents a promising candidate in the chemical biology and pharmaceutical landscape. Its multifaceted applications, from targeted therapy to combination regimens, underscore its potential. However, rigorous preclinical and clinical studies are essential to translate these findings into therapeutic benefits. Future research should focus on optimizing its pharmacological properties and addressing safety concerns to unlock its full potential.
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